(R)-8-Fluoro-6-methylchroman-4-amine

• Molecular Formula: C10H12FNO
• Molecular Weight: 181.21 g/mol
• IUPAC Name: (4R)-8-fluoro-6-methyl-3,4-dihydro-2H-chromen-4-amine
• InChI: InChI=1S/C10H12FNO/c1-6-4-7-9(12)2-3-13-10(7)8(11)5-6/h4-5,9H,2-3,12H2,1H3/t9-/m1/s1
• InChI Key: CSYWACIANDUHGL-SECBINFHSA-N
• Isomeric SMILES: CC1=CC2=C(C(=C1)F)OCC[C@H]2N
• Canonical SMILES: CC1=CC2=C(C(=C1)F)OCCC2N

Description

(R)-8-Fluoro-6-methylchroman-4-amine is a chiral amine derivative of the chroman scaffold, characterized by a fluorine atom at the 8-position and a methyl group at the 6-position of the chroman ring. Its molecular formula is C₁₀H₁₂FNO, with a molecular weight of 181.21 g/mol . Its stereochemistry at the 4-amino position (R-configuration) is critical for enantioselective interactions with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-8-Fluoro-6-methylchroman-4-amine typically involves several steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Formation of the Chroman Ring: The chroman ring can be synthesized through a cyclization reaction involving a phenol derivative and an appropriate aldehyde or ketone under acidic conditions.

Introduction of the Fluorine Atom: The fluorine atom can be introduced via electrophilic fluorination using reagents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI).

Methylation: The methyl group can be introduced through a methylation reaction using methyl iodide or dimethyl sulfate in the presence of a base.

Industrial Production Methods

Industrial production of ®-8-Fluoro-6-methylchroman-4-amine may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis platforms, and scalable purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

®-8-Fluoro-6-methylchroman-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to form alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the fluorine or amine positions using nucleophiles such as thiols, amines, or alkoxides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Nucleophiles such as thiols or amines in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: Ketones or carboxylic acids.

Reduction: Alcohols or secondary amines.

Substitution: Thiol or amine-substituted derivatives.

Scientific Research Applications

®-8-Fluoro-6-methylchroman-4-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including antimicrobial, anti-inflammatory, and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects in treating diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of ®-8-Fluoro-6-methylchroman-4-amine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.

Interacting with Receptors: Modulating receptor activity to influence cellular signaling pathways.

Altering Gene Expression: Affecting the expression of genes involved in various biological processes.

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Structural and Functional Differences

The following table summarizes key structural and physicochemical properties of (R)-8-Fluoro-6-methylchroman-4-amine and analogous compounds:

Compound Name	Molecular Formula	M.W. (g/mol)	Substituents	Solubility	Price (USD/g)
(R)-8-Fluoro-6-methylchroman-4-amine	C₁₀H₁₂FNO	181.21	8-F, 6-CH₃, 4-NH₂	Soluble in DMSO	Not disclosed
6-Fluoro-8-methylchroman-4-amine	C₁₀H₁₂FNO	181.21	6-F, 8-CH₃ , 4-NH₂ (positional isomer)	Soluble in DMSO	Not disclosed
(2R)-4-Amino-6-fluoro-2-methylchroman-4-carboxylic acid	C₁₁H₁₂FNO₂	233.22	6-F, 2-CH₃, 4-COOH , 4-NH₂	Likely polar (aqueous)	Not disclosed
(R)-3,4-Dihydro-2H-chromen-4-amine	C₉H₁₁NO	149.19	No F/CH₃ , 4-NH₂	Not specified	1,200

Key Observations:

• Positional Isomerism: The positional isomer 6-Fluoro-8-methylchroman-4-amine shares the same molecular formula and weight as the target compound but differs in fluorine and methyl group placement.
• Functional Group Variation : The carboxylic acid derivative (from ) introduces a polar group, enhancing water solubility but reducing lipid membrane permeability compared to the amine .
• Simplified Backbone : (R)-3,4-Dihydro-2H-chromen-4-amine lacks both fluorine and methyl groups, resulting in a smaller molecular weight (149.19 vs. 181.21) and lower structural complexity. This may limit its biological activity spectrum .

Solubility and Stability

• The target compound and its positional isomer exhibit similar solubility profiles in DMSO, a common solvent for in vitro assays .
• The carboxylic acid derivative’s aqueous solubility remains unquantified but is presumed higher due to its ionizable group .
• Stability data for all compounds are sparse, highlighting a gap in publicly available research.